Cas no 2229540-03-6 (tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate)

• Product Name: tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate
• CAS No: 2229540-03-6
• MF: C₁₄H₂₁ClN₂O₃
• MW: 300.781142950058
• CID: 6547753
• PubChem ID: 165675891
• Update Time: 2025-06-12

tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate
• EN300-1876743
• 2229540-03-6
• tert-butyl N-[2-(3-amino-2-hydroxypropyl)-4-chlorophenyl]carbamate

• Inchi： 1S/C14H21ClN2O3/c1-14(2,3)20-13(19)17-12-5-4-10(15)6-9(12)7-11(18)8-16/h4-6,11,18H,7-8,16H2,1-3H3,(H,17,19)
• InChI Key： PYJOERBXYIPGRK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1)CC(CN)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 300.1240702g/mol
• Monoisotopic Mass: 300.1240702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 84.6Ų

Additional information on tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate

Comprehensive Overview of tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate (CAS No. 2229540-03-6)

tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate (CAS No. 2229540-03-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties and potential applications. This compound, often referred to by its CAS number 2229540-03-6, belongs to the class of carbamate derivatives, which are widely studied for their versatility in drug design and synthesis. The presence of both amino and hydroxypropyl functional groups in its structure makes it a valuable intermediate for developing bioactive molecules.

In recent years, the demand for tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate has increased, particularly in the context of targeted drug delivery and small molecule therapeutics. Researchers are exploring its potential as a building block for protease inhibitors and kinase modulators, which are critical in treating diseases such as cancer and autoimmune disorders. The compound's 4-chlorophenyl moiety further enhances its binding affinity to specific biological targets, making it a subject of interest in medicinal chemistry.

One of the most frequently searched questions about this compound is its synthesis pathway and purity standards. Laboratories and manufacturers often seek high-purity tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate to ensure reproducibility in experimental results. Advanced techniques such as HPLC and NMR spectroscopy are commonly employed to validate its structural integrity. Additionally, the compound's stability under various pH conditions and temperature ranges is a key consideration for its storage and handling.

The rise of AI-driven drug discovery has also brought CAS No. 2229540-03-6 into the spotlight. Computational models are being used to predict its interactions with biological targets, accelerating the identification of potential therapeutic applications. This aligns with the growing trend of precision medicine, where compounds like tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate play a pivotal role in developing personalized treatments.

From an industrial perspective, the scalability of its production is a hot topic. Companies are investing in green chemistry approaches to synthesize this compound efficiently while minimizing environmental impact. The use of catalytic methods and solvent-free reactions are among the innovative strategies being explored to meet the increasing demand for high-quality intermediates like this one.

In summary, tert-butyl N-2-(3-amino-2-hydroxypropyl)-4-chlorophenylcarbamate (CAS No. 2229540-03-6) is a compound of great scientific and industrial relevance. Its applications span from drug development to material science, and ongoing research continues to uncover new possibilities. As the fields of biotechnology and pharmaceuticals evolve, this compound is likely to remain a key player in innovative solutions.